Cas no 860229-31-8 (3-(Piperidin-4-yl)propan-1-amine)

3-(Piperidin-4-yl)propan-1-amine is a versatile amine-functionalized piperidine derivative, commonly employed as a key intermediate in pharmaceutical and organic synthesis. Its structure features a piperidine ring linked to a propylamine chain, offering reactive sites for further functionalization. This compound is particularly valued for its role in the development of bioactive molecules, including CNS-targeting drugs and receptor modulators, due to its ability to enhance binding affinity and pharmacokinetic properties. The secondary amine group provides a handle for derivatization, while the piperidine scaffold contributes to conformational rigidity, improving selectivity in molecular interactions. Suitable for controlled reactions under standard conditions, it is typically handled under inert atmospheres to preserve stability.
3-(Piperidin-4-yl)propan-1-amine structure
860229-31-8 structure
Product Name:3-(Piperidin-4-yl)propan-1-amine
CAS No:860229-31-8
MF:C8H18N2
MW:142.241921901703
MDL:MFCD09914787
CID:1040342
PubChem ID:11701052
Update Time:2025-06-07

3-(Piperidin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(Piperidin-4-yl)propan-1-amine
    • 3-piperidin-4-ylpropan-1-amine
    • 4-Piperidinepropanamine
    • SCHEMBL4079555
    • 860229-31-8
    • DTXSID60470785
    • AM101377
    • FT-0705876
    • SB41792
    • EN300-2979460
    • AKOS005216590
    • DB-003979
    • MDL: MFCD09914787
    • Inchi: 1S/C8H18N2/c9-5-1-2-8-3-6-10-7-4-8/h8,10H,1-7,9H2
    • InChI Key: CVMKBMWKWYXTRH-UHFFFAOYSA-N
    • SMILES: N1CCC(CCCN)CC1

Computed Properties

  • Exact Mass: 142.146998583g/mol
  • Monoisotopic Mass: 142.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 77.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 38Ų

3-(Piperidin-4-yl)propan-1-amine Pricemore >>

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